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Compound of Interest

Compound Name: 2,3,3,5-Tetramethyl-3h-indole

Cat. No.: B1330159

An In-depth Technical Guide on the Natural Occurrence of Indole Alkaloids with a Focus on
Simple Methylated Derivatives

Foreword

Initial investigations into the natural occurrence of the specific compound 2,3,3,5-Tetramethyl-
3h-indole did not yield any evidence of its presence in natural sources within the current
scientific literature. This technical guide, therefore, broadens the scope to address the well-
documented field of naturally occurring simple methylated indole alkaloids. This class of
compounds is structurally related and offers a rich area for research and drug development.
This guide is intended for researchers, scientists, and drug development professionals,
providing a comprehensive overview of the natural sources, isolation, and biological
significance of these molecules.

Introduction to Indole Alkaloids

Indole alkaloids are a large and diverse group of secondary metabolites characterized by the
presence of an indole nucleus.[1][2] They are found in a wide array of organisms, including
plants, fungi, and marine invertebrates.[3][4] These compounds exhibit a vast range of
pharmacological activities, making them a significant source of lead compounds for drug
discovery.[2][5] The indole structure is considered a "privileged scaffold" in medicinal chemistry
due to its ability to interact with numerous biological targets.[1][6]

Natural Occurrence of Simple Methylated Indole
Alkaloids

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1330159?utm_src=pdf-interest
https://www.benchchem.com/product/b1330159?utm_src=pdf-body
https://www.benchchem.com/product/b1330159?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270133/
https://www.benthamscience.com/article/129521
https://www.researchgate.net/publication/365225926_Indole-Containing_Natural_Products_2019-2022_Isolations_Reappraisals_Syntheses_and_Biological_Activities
https://pmc.ncbi.nlm.nih.gov/articles/PMC9655573/
https://www.benthamscience.com/article/129521
https://www.researchgate.net/publication/365892260_Recent_advancements_on_biological_activity_of_indole_and_their_derivatives_A_review
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270133/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4557006/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

While 2,3,3,5-Tetramethyl-3h-indole itself has not been reported from natural sources, a
variety of other methylated indole derivatives have been isolated and characterized. These are
often found in marine organisms, fungi, and plants.

Marine Sources

Marine environments are a prolific source of unique indole alkaloids.[7][8][9] Sponges,
tunicates, and marine-derived microorganisms have been found to produce a variety of
halogenated and methylated indoles.[4][6] For example, simple brominated indoles have been
isolated from the marine red alga Laurencia brongniartii.[6]

Fungal Sources

Fungi, particularly those from the Ascomycota phylum, are known producers of a wide range of
indole alkaloids.[10][11] Many of these are derived from the amino acid tryptophan.[10]
Endophytic fungi, which live within plant tissues, are also a significant source of bioactive
indole derivatives.[12][13] The biosynthesis of these compounds often involves complex
enzymatic pathways, including nonribosomal peptide synthetases (NRPSs) and polyketide
synthases (PKSs).[11]

Plant Sources

Plants are a traditional and rich source of indole alkaloids. The biosynthesis of these
compounds in plants is often linked to the metabolism of tryptophan, leading to the formation of
important molecules like the plant hormone indole-3-acetic acid (IAA).[14][15][16]

Quantitative Data on Representative Methylated
Indole Alkaloids

The following table summarizes quantitative data for selected naturally occurring simple
methylated indole alkaloids, focusing on their source and reported biological activity.
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Experimental Protocols
General Isolation and Purification of Indole Alkaloids

from Natural Sources

The following is a generalized workflow for the isolation of indole alkaloids from a natural

source, such as a marine sponge or a fungal culture.

Caption: Generalized workflow for the isolation and identification of indole alkaloids.

Methodology:

o Extraction: The dried and powdered source material is exhaustively extracted with organic

solvents of increasing polarity, such as hexane, ethyl acetate (EtOAc), and methanol

(MeOH). The solvents are then removed under reduced pressure to yield crude extracts.
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» Fractionation: The crude extract is subjected to solvent-solvent partitioning to separate
compounds based on their polarity. Further fractionation is achieved by column
chromatography using stationary phases like silica gel or Sephadex, eluting with a gradient
of solvents.

 Purification: Fractions showing promising activity or unique profiles on thin-layer
chromatography (TLC) are further purified using High-Performance Liquid Chromatography
(HPLC), often with a reversed-phase column (e.g., C18) and a mobile phase of
acetonitrile/water or methanol/water.

 Structure Elucidation: The structure of the purified compound is determined using
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR; tH, 13C, COSY,
HMQC, HMBC) and Mass Spectrometry (MS; ESI-MS, HR-MS).

Biosynthesis of Indole Alkaloids

The biosynthesis of many indole alkaloids originates from the amino acid L-tryptophan. In fungi,
complex pathways involving nonribosomal peptide synthetases (NRPS) are common.

Click to download full resolution via product page

Caption: Simplified pathway for the biosynthesis of fungal indole alkaloids via NRPS.

Biological Activities and Signaling Pathways

Indole and its derivatives act as important signaling molecules in various biological systems.

Quorum Sensing in Bacteria

Indole is a known intercellular signal molecule in bacteria, influencing processes like biofilm
formation, drug resistance, and virulence.[17][18] It can act as an interspecies signal,
modulating the behavior of different bacterial populations in a mixed community.[18][19]
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Caption: Indole signaling in bacterial quorum sensing.

Host-Microbiota Interactions

In the mammalian gut, microbiota-derived indole plays a crucial role in maintaining intestinal
homeostasis.[20] It can strengthen the epithelial barrier, modulate immune responses, and
influence the virulence of enteric pathogens.[20]

Conclusion

While the specific compound 2,3,3,5-Tetramethyl-3h-indole does not appear to be a known
natural product, the broader class of simple methylated indole alkaloids represents a
fascinating and important area of natural product chemistry. These compounds, found in a
diverse range of organisms, exhibit significant biological activities and play key roles in
chemical ecology and host-microbe interactions. Continued exploration of natural sources,
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coupled with advanced analytical and synthetic methods, will undoubtedly lead to the discovery
of new indole alkaloids with potential applications in medicine and biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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